Cas no 476167-07-4 (ZINC, BROMO(3-CYANOPHENYL)-)

ZINC, BROMO(3-CYANOPHENYL)- structure
ZINC, BROMO(3-CYANOPHENYL)- structure
Product Name:ZINC, BROMO(3-CYANOPHENYL)-
CAS No:476167-07-4
MF:C7H4BrNZn
MW:247.426357269287
CID:3546432
PubChem ID:58677820
Update Time:2025-04-22

ZINC, BROMO(3-CYANOPHENYL)- Chemical and Physical Properties

Names and Identifiers

    • ZINC, BROMO(3-CYANOPHENYL)-
    • 3-Cyanophenylzinc bromide, 0.50 M in THF
    • 476167-07-4
    • Inchi: 1S/C7H4N.BrH.Zn/c8-6-7-4-2-1-3-5-7;;/h1-2,4-5H;1H;/q;;+1/p-1
    • InChI Key: RSMWQXZSCLTCJN-UHFFFAOYSA-M
    • SMILES: C(C1C=CC=C([Zn]Br)C=1)#N

Computed Properties

  • Exact Mass: 244.88185Da
  • Monoisotopic Mass: 244.88185Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 219
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8Ų
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